Cas no 1806896-33-2 (3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetonitrile)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetonitrile
• CAS No: 1806896-33-2
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4869507
• Update Time: 2023-08-20

3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H4ClF2N3O2/c9-6-5(1-2-12)13-3-4(8(10)11)7(6)14(15)16/h3,8H,1H2
• InChI Key： KZQULTJQRVSTBW-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=NC=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 82.5